Cas no 88411-77-2 (6b-Hydroxy Budesonide)

• Product Name: 6b-Hydroxy Budesonide
• CAS No: 88411-77-2
• MF: C₂₅H₃₄O₇
• MW: 446.533268451691
• CID: 726028
• PubChem ID: 71748814
• Update Time: 2025-11-02

6b-Hydroxy Budesonide Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,16,17-[butylidenebis(oxy)]-6,11,21-trihydroxy-, (6b,11b,16a)-
• 6β-Hydroxy Budesonide
• 6-β-HYDROXY BUDESONIDE
• 6-hydroxybudesonide
• Pregna-1,4-diene-3,20-dione,16,17-(butylidenebis(oxy))-6,11,21-trihydroxy-,(6beta,11beta,16alpha)
• (6β,11β,16α)-
• 6β-Hydroxy 21-Acetyloxy Budesonide-d8
• Budesonide 6-beta-Hydroxy Impurity
• 6-BETA-HYDROXY BUDESONIDE
• Pregna-1,4-diene-3,20-dione, 16,17-(butylidenebis(oxy))-6,11,21-trihydroxy-, (6beta,11beta,16alpha)-
• 6-beta-Hydroxy Budesonide (Mixture of Diastereomers)
• 6beta-Hydroxybudesonide
• 88411-77-2
• PREGNA-1,4-DIENE-3,20-DIONE, 16,17-(BUTYLIDENEBIS(OXY))-6,11,21-TRIHYDROXY-, (6.BETA.,11.BETA.,16.ALPHA.)-
• CHEBI:175571
• 6beta-Hydroxy budesonide
• 5,12-Dihydroxy-6b-(hydroxyacetyl)-4a,6a-dimethyl-8-propyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H,8H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• Q27236855
• AKOS030242475
• 6 beta -Hydroxy Budesonide
• (1S,2S,4R,8S,9S,11S,12S,13R,19R)-11,19-dihydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• CHEMBL3542395
• 6.BETA.-HYDROXYBUDESONIDE
• PD163942
• UNII-0J80E95H99
• 6-BETA-HYDROXYBUDESONIDE
• (6beta,11beta,16alpha)-16,17-(butylidenebis(oxy))-6,11,21-trihydroxypregna-1,4-diene-3,20-dione,
• 6b-Hydroxy Budesonide
• DTXSID601008142
• 0J80E95H99

• Inchi： 1S/C25H34O7/c1-4-5-21-31-20-10-15-14-9-17(28)16-8-13(27)6-7-23(16,2)22(14)18(29)11-24(15,3)25(20,32-21)19(30)12-26/h6-8,14-15,17-18,20-22,26,28-29H,4-5,9-12H2,1-3H3/t14-,15-,17+,18-,20-,21?,22+,23-,24-,25+/m0/s1
• InChI Key： JBVVDXJXIDYDMF-LLYNVSGKSA-N
• SMILES： C1(=O)C=C2[C@](C)(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](C[C@@H]1O)(C)[C@@]1(OC(O[C@@]1([H])C3)CCC)C(=O)CO)C[C@H]2O

Computed Properties

• Exact Mass: 446.23000
• Monoisotopic Mass: 446.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 126-128°C
• Boiling Point: 641.4±55.0 °C(Predicted)
• Solubility: 可溶于二氯甲烷、乙醚
• PSA: 113.29000
• LogP: 1.68760
• pka: 12.87±0.10(Predicted)

6b-Hydroxy Budesonide Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on 6b-Hydroxy Budesonide

6b-Hydroxy Budesonide (CAS No. 88411-77-2): A Comprehensive Overview of Properties, Applications, and Market Trends

6b-Hydroxy Budesonide (CAS No. 88411-77-2) is a significant metabolite of Budesonide, a well-known corticosteroid with potent anti-inflammatory properties. This compound has garnered attention in pharmaceutical research due to its unique pharmacological profile and potential therapeutic applications. As the demand for steroid derivatives and anti-inflammatory agents continues to rise, understanding the role of 6b-Hydroxy Budesonide becomes increasingly important for researchers and healthcare professionals.

The chemical structure of 6b-Hydroxy Budesonide features a hydroxyl group at the 6b position, which influences its pharmacokinetics and biological activity. This modification enhances its solubility and metabolic stability compared to its parent compound, making it a subject of interest in drug development and pharmacokinetic studies. Recent advancements in analytical chemistry techniques, such as LC-MS and HPLC, have enabled more precise quantification and characterization of this compound in biological matrices.

In the context of current healthcare trends, 6b-Hydroxy Budesonide is particularly relevant to discussions about personalized medicine and precision dosing of corticosteroids. With growing concerns about steroid side effects and individual variability in drug response, researchers are investigating how metabolites like 6b-Hydroxy Budesonide contribute to therapeutic outcomes. This aligns with frequent search queries about "steroid metabolism", "reducing corticosteroid side effects", and "improving asthma treatment" that dominate medical forums and search engines.

The pharmaceutical applications of 6b-Hydroxy Budesonide primarily relate to its role as an active metabolite in respiratory therapies. As a key breakdown product of Budesonide, it contributes to the overall efficacy of inhalation treatments for conditions like asthma and chronic obstructive pulmonary disease (COPD). Current research explores whether monitoring 6b-Hydroxy Budesonide levels could serve as a biomarker for treatment optimization, addressing common patient concerns about "how long does budesonide stay in your system" and "factors affecting steroid metabolism".

From a market perspective, the growing prevalence of respiratory diseases worldwide has increased interest in Budesonide derivatives and metabolites. The global market for asthma medications is projected to expand significantly, with particular focus on improved drug formulations and reduced systemic effects. This positions 6b-Hydroxy Budesonide as a compound of commercial interest, especially in the development of next-generation inhaled corticosteroids with better safety profiles.

Quality control and analytical standards for 6b-Hydroxy Budesonide have become increasingly important in pharmaceutical manufacturing. Reference materials of this metabolite are essential for drug impurity testing, metabolism studies, and bioequivalence assessments. The compound's stability under various storage conditions and its behavior in different chromatographic systems are frequent topics in analytical chemistry discussions and search queries.

Recent scientific publications have explored the potential role of 6b-Hydroxy Budesonide in novel drug delivery systems, particularly in combination with nanotechnology approaches. Researchers are investigating whether targeted delivery of this metabolite could enhance therapeutic effects while minimizing adverse reactions, addressing common patient questions about "how to reduce steroid side effects" and "new asthma treatments 2024". These developments align with current trends in nanomedicine and controlled release formulations.

The synthesis and characterization of 6b-Hydroxy Budesonide continue to be active areas of research in medicinal chemistry. Scientists are developing more efficient synthetic routes and purification methods to obtain high-purity samples for research and pharmaceutical applications. These efforts respond to the growing need for well-characterized reference standards in drug development and regulatory compliance.

Environmental and green chemistry considerations are also influencing research on 6b-Hydroxy Budesonide. As sustainability becomes a priority in pharmaceutical manufacturing, scientists are exploring eco-friendly synthesis methods and biodegradation pathways for steroid metabolites. This addresses increasing search trends related to "green pharmaceuticals" and "sustainable drug production" among environmentally conscious consumers and professionals.

Looking ahead, 6b-Hydroxy Budesonide is poised to remain an important compound in pharmaceutical research and development. Its dual role as both a therapeutic metabolite and a research tool ensures continued interest from both academic and industrial sectors. As personalized medicine advances and analytical technologies improve, our understanding of this compound's full potential will undoubtedly expand, offering new possibilities for respiratory disease management and steroid therapy optimization.